N-(3-chloro-4-methylphenyl)-N'-(4-fluorophenyl)urea

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C14H12ClFN2O/c1-9-2-5-12(8-13(9)15)18-14(19)17-11-6-3-10(16)4-7-11/h2-8H,1H3,(H2,17,18,19)
• InChI Key: MWWBIJGAJOUQTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=CC=C(C=C2)F)Cl
• Molecular Formula: C14H12ClFN2O
• Molecular Weight: 278.71 g/mol

Description

N-(3-chloro-4-methylphenyl)-N'-(4-fluorophenyl)urea is a useful research compound. Its molecular formula is C14H12ClFN2O and its molecular weight is 278.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 278.0622189 g/mol and the complexity rating of the compound is 308. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

• Central Nervous System Agents : Compounds similar to N-(3-chloro-4-methylphenyl)-N'-(4-fluorophenyl)urea have shown anxiolytic and muscle relaxant properties. These derivatives could potentially contribute to the development of new CNS agents (Rasmussen et al., 1978).

• Antibacterial and Antifungal Agents : Urea derivatives with N-alkyl substitutions, including compounds with fluoro substituents, have been evaluated for their antibacterial and antifungal activities. Such derivatives could be promising in the development of new antimicrobial agents (Qing-Zhong Zheng et al., 2010).

Agricultural Applications

• Cytokinin Activity in Plant Growth : Derivatives of urea, including this compound, have been studied for their cytokinin activity, which is vital for plant growth and development. These compounds can potentially be used in agricultural practices to enhance plant growth (Takahashi et al., 1978).

• Herbicide Selectivity : Certain urea derivatives have been evaluated as selective herbicides in crops like sorghum, demonstrating the potential of these compounds in agricultural weed management (G. Gardner et al., 1985).

Chemical Applications

• Photocatalytic Degradation of Herbicides : The degradation process of phenyl-urea herbicides, including compounds related to this compound, has been studied, contributing to environmental remediation efforts (Amorisco et al., 2006).

• Fluorogenic Labels for Biomolecular Imaging : Urea derivatives have been explored as latent fluorophores in biomolecular imaging, offering a novel approach to tracking biological processes with high specificity (Lavis et al., 2006).